2-Propyl-1,2,4-triazine-3,5-dione

• CAS No.: 30948-95-9
• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• IUPAC Name: 2-propyl-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C6H9N3O2/c1-2-3-9-6(11)8-5(10)4-7-9/h4H,2-3H2,1H3,(H,8,10,11)
• InChI Key: WPSWWBWWQWHJHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)NC(=O)C=N1

Description

2-Propyl-1,2,4-triazine-3,5-dione is a nitrogen-containing heterocyclic compound characterized by a 1,2,4-triazine backbone substituted with a propyl group at position 2 and two ketone groups at positions 3 and 5. The 1,2,4-triazine scaffold is widely recognized for its pharmacological versatility, with derivatives exhibiting antiviral, antimicrobial, anti-inflammatory, and anticancer activities . The propyl substituent likely influences lipophilicity, solubility, and intermolecular interactions, which are critical for bioavailability and target binding.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Alkyl-Substituted Derivatives

• 2-Ethoxymethyl-6-ethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (): This compound, featuring ethoxymethyl and ethyl groups, demonstrates antimicrobial activity.
• 6-Azauracil (1,2,4-triazin-3,5(2H,4H)-dione) (): The parent structure without substituents serves as a precursor for bioactive derivatives. Its simplicity allows for versatile functionalization but may limit target specificity .

Aryl-Substituted Derivatives

• Its crystal structure reveals planarity (r.m.s. deviation = 0.019 Å) and hydrogen-bonded dimer formation, critical for solid-state stability .

Antiviral Diketopiperazine Analogs

• Such data highlight the importance of ketone groups in mediating antiviral effects .

Pesticide Derivatives

• Methazole (3,5-dichlorophenyl-substituted triazine dione) (): Substituents like trichloroethyl groups shift applications from pharmaceuticals to agrochemicals, underscoring the role of electronegative groups in pesticidal activity .

Physicochemical and Structural Properties

Compound	Substituents	Key Properties	Biological Activity	Source
2-Propyl-1,2,4-triazine-3,5-dione	Propyl (C3)	High lipophilicity, moderate solubility	Inferred antimicrobial*	Target
6-Azauracil	None	High polarity, poor bioavailability	Precursor for derivatives
compound	Phenyl, methylpropenyl	Planar structure, hydrogen bonding	Chemotherapeutic potential
Methazole	Dichlorophenyl, trichloroethyl	Electronegative substituents	Pesticidal

*Inferred from alkyl-substituted analogs in .

• Hydrogen Bonding and Crystal Packing : The dione moiety enables hydrogen bonding, as seen in ’s compound, which forms dimeric structures via N–H···O interactions. Propyl substituents may reduce crystallinity compared to rigid aryl groups .
• pKa and Solubility: Embedding vector analysis () suggests that substituents influence pKa. Propyl groups likely lower acidity compared to electron-withdrawing substituents (e.g., trichloroethyl), enhancing solubility in nonpolar environments .